Cas no 2248173-24-0 ((2S)-2-(3-Cyclopropylphenyl)propan-1-amine)

(2S)-2-(3-Cyclopropylphenyl)propan-1-amine is a chiral amine compound featuring a cyclopropylphenyl moiety, which imparts structural rigidity and potential stereoselective interactions. The (S)-configuration at the chiral center enhances its utility in asymmetric synthesis and pharmaceutical applications. The cyclopropyl group contributes to metabolic stability and improved binding affinity in bioactive molecules. This compound serves as a valuable intermediate in medicinal chemistry, particularly for the development of CNS-targeting agents or enzyme inhibitors. Its well-defined stereochemistry and functional group compatibility make it suitable for further derivatization, enabling precise modifications in drug discovery. High purity and consistent enantiomeric excess ensure reproducibility in research and industrial applications.

(2S)-2-(3-Cyclopropylphenyl)propan-1-amine structure

2248173-24-0 structure

Product Name:(2S)-2-(3-Cyclopropylphenyl)propan-1-amine

CAS No:2248173-24-0

MF:C₁₂H₁₇N

MW:175.270083189011

CID:6602688

PubChem ID:137940197

Update Time:2025-10-22

(2S)-2-(3-Cyclopropylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- (2S)-2-(3-Cyclopropylphenyl)propan-1-amine
- 2248173-24-0
- EN300-6507315
- Inchi： 1S/C12H17N/c1-9(8-13)11-3-2-4-12(7-11)10-5-6-10/h2-4,7,9-10H,5-6,8,13H2,1H3/t9-/m1/s1
- InChI Key： BZEVARGHFWLQJJ-SECBINFHSA-N
- SMILES： NC[C@@H](C)C1=CC=CC(=C1)C1CC1

Computed Properties

Exact Mass: 175.136099547g/mol
Monoisotopic Mass: 175.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26Å²

(2S)-2-(3-Cyclopropylphenyl)propan-1-amine Pricemore >>

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